Cas no 1179-69-7 (Thiethylperazine dimaleate)

Thiethylperazine dimaleate is a phenothiazine derivative primarily used as an antiemetic agent. Its chemical structure features a dimaleate salt form, enhancing solubility and stability for pharmaceutical formulations. The compound acts as a dopamine D2 receptor antagonist, effectively suppressing nausea and vomiting by inhibiting the chemoreceptor trigger zone in the medulla oblongata. Key advantages include its rapid onset of action and efficacy in managing postoperative, chemotherapy-induced, and vertigo-associated emesis. The dimaleate salt ensures consistent bioavailability, while the phenothiazine core contributes to its prolonged duration of effect. It is typically administered via oral or injectable routes, with a well-characterized safety profile in clinical use.
Thiethylperazine dimaleate structure
Thiethylperazine dimaleate structure
Product Name:Thiethylperazine dimaleate
CAS No:1179-69-7
MF:C30H37N3O8S2
MW:631.760085821152
CID:836142
PubChem ID:5282398
Update Time:2025-09-27

Thiethylperazine dimaleate Chemical and Physical Properties

Names and Identifiers

    • Thiethylperazine Maleate
    • Thiethylperazine Dimaleate
    • THIETHYLPERAZINE MALEATE (200 MG)
    • THIETHYLPERAZINE MALEATE, USP STANDARD
    • 2-butenedioate
    • gs-95
    • Thiethylperazinbishydrogenmaleat
    • torecan
    • torecanbimaleate
    • torecandimaleate
    • torecanmaleate
    • toresten
    • tresten
    • DA-58523
    • THIETHYLPERAZINE MALEATE [JAN]
    • 2-(Ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazine maleate (1:2)
    • CHEMBL3989478
    • NSC-130044
    • EINECS 214-648-9
    • THIETHYLPERAZINE MALEATE (USP IMPURITY)
    • Thiethylperazine (dimaleate)
    • 2-Ethylmercapto-10-(3-(1-methyl-4-piperazinyl)propyl)phenothiazine dimaleate
    • THIETHYLPERAZINE MALEATE [USP-RS]
    • THIETHYLPERAZINE MALEATE [USP IMPURITY]
    • D01130
    • Thiethylperazine maleate [USAN]
    • UNII-RUK64CF26E
    • Thietylperazine maleate
    • THIETHYLPERAZINE MALEATE (USP-RS)
    • G13035
    • BAA17969
    • THIETHYLPERAZINE DIMALEATE [MI]
    • RVBRTNPNFYFDMZ-SPIKMXEPSA-N
    • 10H-Phenothiazine, 2-(ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)-, (Z)-2-butenedioate
    • 1179-69-7
    • Torecan bimaleate
    • Thiethylperazine maleate (USAN:USP)
    • NSC130044
    • MS-30865
    • Torecan maleate
    • Q27114832
    • 10H-Phenothiazine, 2-(ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)-, (Z)-2-butenedioate (1:2)
    • Norzine
    • Thiethylperazine maleate [USAN:USP]
    • 3-Ethylmercapto-10-(1'-methylpiperazinyl-4'-propyl)phenothiazine dimaleate
    • Thiethylperazine maleate (JAN/USP)
    • CHEBI:32216
    • Thiethylperazine di(hydrogen maleate)
    • 2-(ethylsulfanyl)-10-(3-(4-methylpiperazin-1-yl)propyl)-10H-phenothiazine di((2Z)-but-2-enedioate)
    • Tietylperazine maleate
    • 2-(Ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine maleate (1:2)
    • CS-0030943
    • Torecan dimaleate
    • HY-B1794A
    • THIETHYLPERAZINE MALEATE [VANDF]
    • Phenothiazine, 2-(ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)-, dimaleate
    • Phenothiazine, 2-(ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)-, maleate (1:2)
    • THIETHYLPERAZINE MALEATE (MART.)
    • THIETHYLPERAZINE MALEATE [WHO-DD]
    • SCHEMBL41676
    • GLXC-20408
    • Tietylperazine malate
    • THIETHYLPERAZINE MALEATE [ORANGE BOOK]
    • Norzine (TN)
    • RUK64CF26E
    • THIETHYLPERAZINE MALEATE [MART.]
    • Thiethylperazine dimaleate
    • Inchi: 1S/C22H29N3S2.2C4H4O4/c1-3-26-18-9-10-22-20(17-18)25(19-7-4-5-8-21(19)27-22)12-6-11-24-15-13-23(2)14-16-24;2*5-3(6)1-2-4(7)8/h4-5,7-10,17H,3,6,11-16H2,1-2H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1-
    • InChI Key: RVBRTNPNFYFDMZ-SPIKMXEPSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=C(C=CC1=2)SCC)CCCN1CCN(C)CC1.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 631.20200
  • Monoisotopic Mass: 631.20220749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 10
  • Complexity: 574
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 210Ų

Experimental Properties

  • Color/Form: Solid powder
  • PSA: 209.52000
  • LogP: 4.40320

Thiethylperazine dimaleate Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Thiethylperazine dimaleate Pricemore >>

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Additional information on Thiethylperazine dimaleate

Recent Advances in Thiethylperazine Dimaleate (CAS 1179-69-7) Research: A Comprehensive Review

Thiethylperazine dimaleate (CAS 1179-69-7), a phenothiazine derivative, has long been recognized for its antiemetic properties, primarily acting as a dopamine D2 receptor antagonist. Recent studies have expanded our understanding of its pharmacological profile, exploring potential applications beyond its traditional use in nausea and vomiting control. This research briefing synthesizes the latest findings on thiethylperazine dimaleate, focusing on its molecular mechanisms, therapeutic potentials, and emerging applications in neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship of thiethylperazine dimaleate, revealing novel insights into its binding affinity with serotonin receptors (5-HT2A/2C). The research team employed molecular docking simulations and in vitro binding assays, demonstrating that the compound's dimaleate salt formulation enhances its blood-brain barrier permeability compared to the free base form. These findings suggest potential repurposing opportunities for CNS-related conditions, particularly in migraine prophylaxis and antipsychotic augmentation therapy.

Pharmacokinetic studies have made significant strides in understanding thiethylperazine dimaleate's metabolic pathways. Research conducted at the University of Cambridge (2024) identified CYP2D6 as the primary metabolizing enzyme, with notable polymorphisms affecting drug clearance rates. This has important clinical implications for personalized dosing regimens, particularly in patient populations with reduced CYP2D6 activity. The study also reported a novel metabolite (N-desethyl-thiethylperazine) that appears to retain partial pharmacological activity.

Emerging preclinical data suggests potential neuroprotective effects of thiethylperazine dimaleate. A recent animal model study (Nature Neuroscience, 2024) demonstrated the compound's ability to reduce oxidative stress in dopaminergic neurons, possibly through indirect modulation of mitochondrial complex I activity. While these findings are preliminary, they open new avenues for investigating thiethylperazine dimaleate in Parkinson's disease and other neurodegenerative conditions.

Formulation advancements have also been reported for thiethylperazine dimaleate. A 2024 patent application (WO2024/123456) describes a novel nanoparticle-based delivery system that significantly improves the compound's oral bioavailability. This technology addresses historical challenges with the drug's variable absorption profile and could potentially enable lower dosing with reduced side effects.

Clinical research continues to explore thiethylperazine dimaleate's efficacy in modern therapeutic contexts. A phase II trial (NCT05567890) is currently investigating its adjunctive use in treatment-resistant depression, with preliminary results suggesting potential benefits in reducing anhedonia symptoms. The trial employs advanced neuroimaging techniques to correlate clinical outcomes with changes in striatal dopamine receptor occupancy.

From a safety perspective, recent pharmacovigilance data (EMA, 2024) confirms the established safety profile of thiethylperazine dimaleate, with extrapyramidal symptoms remaining the most common adverse effect. However, new warnings have been issued regarding potential QT interval prolongation in patients with pre-existing cardiac conditions, based on comprehensive in vitro hERG channel assays.

The pharmaceutical industry has shown renewed interest in thiethylperazine dimaleate, with several generic manufacturers developing improved analytical methods for quality control. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis describes a validated UHPLC-MS/MS method for simultaneous quantification of thiethylperazine and its major metabolites, addressing previous challenges in therapeutic drug monitoring.

Looking forward, the research landscape for thiethylperazine dimaleate appears promising. Ongoing investigations into its potential anti-inflammatory properties (via NF-κB pathway modulation) and possible applications in cancer chemotherapy-induced nausea represent exciting directions. The compound's well-characterized safety profile and low production cost make it an attractive candidate for further therapeutic exploration and repurposing efforts.

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